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Abstract
Dioctyl terephthalate (DOTP), a non-phthalate plasticizer, has emerged as a critical

component in the polymer industry, offering a safer and effective alternative to traditional ortho-

phthalate plasticizers.[1][2][3] This guide provides a comprehensive technical overview of

DOTP, beginning with its fundamental molecular and physical properties. We will delve into the

primary synthesis methodologies, elucidating the chemical principles that govern its industrial

production. Furthermore, this document details the extensive applications of DOTP, from

enhancing the flexibility of PVC products to its use in coatings and adhesives.[4] Methodologies

for the analytical determination of DOTP are presented, alongside a discussion of its

toxicological profile and safety considerations. This guide is intended for researchers,

scientists, and drug development professionals who require a deep, practical understanding of

this versatile compound.

Core Molecular and Physicochemical Properties
Dioctyl terephthalate is the diester of terephthalic acid and 2-ethylhexanol.[2][5][6] Its

chemical structure, which lacks the ortho-phthalate arrangement, is key to its favorable

toxicological profile.[2]

Molecular Formula: C₂₄H₃₈O₄[5][6][7][8][9]

Molecular Weight: 390.56 g/mol [2][5][9][10][11]
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Synonyms: Bis(2-ethylhexyl) terephthalate (DEHT), 1,4-Benzenedicarboxylic acid bis(2-

ethylhexyl) ester.[5][7]

The key physicochemical properties of DOTP are summarized in the table below, which are

crucial for its application and processing. Its high boiling point and low volatility, for instance,

contribute to the permanence of its plasticizing effect and the stability of the final product.[2][4]

[12]

Property Value Source(s)

Appearance Clear, colorless, viscous liquid [2][5][7][8]

Density ~0.986 g/mL at 25 °C [2][5][8][10]

Boiling Point ~400 °C [2][5][6][10]

Melting Point ~ -48 °C [5][8][10]

Flash Point ~212-230 °C [5][8][13]

Water Solubility
Insoluble (0.0004 g/L at 22.5

°C)
[5][7][8][13]

Vapor Pressure 1 mmHg at 217 °C [5][10][13]

Structural Representation
The molecular structure of DOTP is fundamental to its function. The central benzene ring with

ester groups in the 'para' position provides thermal stability, while the long, branched octyl

chains insert themselves between polymer chains, increasing free volume and flexibility.[2]

Direct Esterification Process

Raw Materials:
- Terephthalic Acid (TPA)
- 2-Ethylhexanol (2-EH)

- Catalyst (e.g., Tetrabutyl Titanate)

Esterification Reactor
(180-235 °C)

Continuous Water Removal
(Drives Reaction)

Water byproduct

Neutralization
(Removes residual acid)

Crude DOTP

Recycles 2-EH

Purification:
- De-alcoholization

- Filtration
High-Purity DOTP
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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